molecular formula C23H26N4O4 B2407361 ethyl 1-(5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperidine-4-carboxylate CAS No. 921575-93-1

ethyl 1-(5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperidine-4-carboxylate

Cat. No. B2407361
CAS RN: 921575-93-1
M. Wt: 422.485
InChI Key: FLPOWFQMLVPQDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that likely contains a pyrazolopyridine core, which is a type of heterocyclic compound . Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .


Molecular Structure Analysis

The molecular structure of such compounds typically involves a careful analysis of the types of bonds and the 3D arrangement of the atoms. Unfortunately, without specific data or an experimental study related to this compound, it’s challenging to provide a detailed structural analysis .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. Common reactions could involve the pyrazolopyridine core or the ester and carbonyl groups .


Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated efficient synthesis methods for creating novel heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials. For example, a study by Ghaedi et al. (2015) outlines a facile and efficient synthesis process for new pyrazolo[3,4-b]pyridine products through the condensation of pyrazole-5-amine derivatives and activated carbonyl groups, yielding N-fused heterocycle products in good to excellent yields (Ghaedi et al., 2015). Similarly, another study focused on the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, which are intermediates in the synthesis of various bioactive molecules (P. S. Lebedˈ et al., 2012).

Drug Discovery and Development

Heterocyclic compounds similar to the one have shown potential in drug discovery and development. For instance, Jeankumar et al. (2013) designed and synthesized a series of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors. Among them, a particular compound demonstrated significant activity against Mycobacterium tuberculosis, highlighting the potential of such heterocyclic compounds in developing new antituberculosis agents (Jeankumar et al., 2013).

Molecular Hybridization

The concept of molecular hybridization, merging two or more pharmacophoric features into a single molecule, has been explored with heterocyclic compounds. This approach aims to develop compounds with enhanced biological activity and reduced side effects. For example, the synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates through molecular hybridization resulted in compounds with significant antituberculosis activity, demonstrating the efficacy of this strategy in medicinal chemistry (Jeankumar et al., 2013).

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, safe handling practices should be followed .

Future Directions

The future research directions would likely involve further exploration of the compound’s potential biological activities, as well as optimization of its synthesis .

properties

IUPAC Name

ethyl 1-(5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carbonyl)piperidine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N4O4/c1-3-25-14-18(21(28)26-12-10-16(11-13-26)23(30)31-4-2)20-19(15-25)22(29)27(24-20)17-8-6-5-7-9-17/h5-9,14-16H,3-4,10-13H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLPOWFQMLVPQDX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCC(CC4)C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N4O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.